Cas no 1475-12-3 (1-(2,5-Dichlorophenyl)ethanol)

• Product Name: 1-(2,5-Dichlorophenyl)ethanol
• CAS No: 1475-12-3
• MF: C₈H₈OCl₂
• MW: 191.05452
• MDL: MFCD00021861
• CID: 166087
• PubChem ID: 72517
• Update Time: 2025-10-29

1-(2,5-Dichlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)ethanol
• 1-(2,5-Dichlorophenyl)ethanol
• 2,5-dichloro-2-methylBenzenemethanol
• 2,5-DICHLOROPHENYL ETHANOL
• Benzenemethanol,2,5-dichloro-a-methyl-
• 2,5-Dichloro-alpha-methylbenzyl alcohol
• 2,5-Dichlorophenylmethylcarbinol
• 2,5-Dichloro-α-methylbenzenemethanol
• 2,5-Dichloro-alpha-methylbenzyl alcohol~2,5-Dichlorophenyl methyl carbinol
• 1-(2,5-DICHLOROPHENYL)ETHANOL 98%
• BAA47512
• EN300-49770
• AC-7198
• DB-063712
• 1-(2,5-dichlorophenyl)ethan-1-ol
• 2,5-Dichlorophenyl methyl carbinol
• CS-W010736
• AKOS016050389
• NSC157362
• EINECS 216-018-9
• NSC 157362
• 1475-12-3
• Z335244918
• AKOS000249163
• 1-(2,5-dichloro-phenyl) ethanol
• NSC-157362
• AS-31294
• DTXSID301289016
• Benzenemethanol, 2,5-dichloro-alpha-methyl-
• 2,5-Dichloro-I+/--methylbenzenemethanol
• Benzenemethanol, 2,5-dichloro-.alpha.-methyl-
• MFCD00021861
• NS00044909
• SCHEMBL1125463
• 2,5-Dichloro-.alpha.-methylbenzyl alcohol
• SY005061

• MDL： MFCD00021861
• Inchi： InChI=1S/C8H8Cl2O/c1-5(11)7-4-6(9)2-3-8(7)10/h2-5,11H,1H3
• InChI Key： RDMKUSDLLGKMCK-UHFFFAOYSA-N
• SMILES： CC(C1=C(C=CC(=C1)Cl)Cl)O

Computed Properties

• Exact Mass: 189.99500
• Monoisotopic Mass: 189.99522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.323±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60-62 ºC
• Boiling Point: 117 ºC (2 Torr)
• Flash Point: 112.1±17.2 ºC,
• Refractive Index: 1.5300 (589.3 nm 25 ºC)
• Solubility: Very slightly soluble (0.59 g/l) (25 º C),
• PSA: 20.23000
• LogP: 3.04670

1-(2,5-Dichlorophenyl)ethanol Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-(2,5-Dichlorophenyl)ethanol

1-(2,5-Dichlorophenyl)ethanol (CAS 1475-12-3): Properties, Applications, and Market Insights

1-(2,5-Dichlorophenyl)ethanol (CAS 1475-12-3) is an important organic compound widely used in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical applications. This chlorinated aromatic alcohol has gained significant attention due to its unique structural properties and versatile reactivity. With the molecular formula C₈H₈Cl₂O and a molecular weight of 191.05 g/mol, this compound features a hydroxyl group attached to a benzene ring substituted with two chlorine atoms at the 2 and 5 positions.

The growing interest in chlorinated aromatic compounds for drug development has made 1-(2,5-Dichlorophenyl)ethanol a valuable building block in medicinal chemistry. Researchers frequently search for "CAS 1475-12-3 synthesis" or "1-(2,5-Dichlorophenyl)ethanol applications" as this compound serves as a precursor for various biologically active molecules. Its structural features allow for further functionalization, making it particularly useful in the development of new therapeutic agents.

From a chemical perspective, 1-(2,5-Dichlorophenyl)ethanol exhibits typical alcohol properties while being influenced by the electron-withdrawing effects of the chlorine substituents. This electronic configuration affects its solubility, reactivity, and stability characteristics. The compound is generally stable under normal conditions but should be protected from strong oxidizing agents. Many scientists investigating "chlorinated phenyl ethanol derivatives" are particularly interested in its stereochemistry, as the chiral center at the ethanol moiety can lead to different biological activities in enantiomeric forms.

In industrial applications, 1-(2,5-Dichlorophenyl)ethanol serves as a key intermediate in the production of various specialty chemicals. The compound's market demand has been steadily increasing, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors. Supply chain professionals often search for "1-(2,5-Dichlorophenyl)ethanol suppliers" or "CAS 1475-12-3 price trends" to stay updated on market dynamics. Recent advancements in green chemistry have also sparked interest in more sustainable production methods for this compound.

The analytical characterization of 1-(2,5-Dichlorophenyl)ethanol typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. Quality control specifications for this compound usually require a minimum purity of 98%, with strict limits on related substances. Analytical chemists frequently look for "1-(2,5-Dichlorophenyl)ethanol HPLC method" or "CAS 1475-12-3 NMR data" when working with this material. The compound's distinct spectral signatures make it relatively easy to identify and quantify in complex mixtures.

Environmental and safety considerations for 1-(2,5-Dichlorophenyl)ethanol follow standard protocols for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this material. Environmental scientists studying "chlorinated aromatic compounds degradation" have investigated the biodegradation pathways of this compound, which is important for assessing its environmental impact.

Recent patent literature reveals growing applications of 1-(2,5-Dichlorophenyl)ethanol in novel drug formulations and crop protection agents. The compound's versatility as a synthetic intermediate continues to attract research interest, particularly in the development of more efficient synthetic routes. Innovation in catalytic asymmetric reduction methods for producing enantiomerically pure forms of this compound has been a particular focus area in recent years.

The global market for 1-(2,5-Dichlorophenyl)ethanol is expected to show steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts tracking "chlorinated aromatic alcohols market" project compound annual growth rates of 4-6% over the next five years. Regional production capacities and regulatory factors continue to influence supply dynamics for this specialty chemical intermediate.

From a regulatory standpoint, 1-(2,5-Dichlorophenyl)ethanol is generally compliant with major chemical inventories worldwide, including TSCA, EINECS, and DSL. However, manufacturers and users should always verify the current regulatory status for their specific applications and jurisdictions. The compound's REACH registration status and any applicable restrictions should be carefully reviewed before commercial use.

Future research directions for 1-(2,5-Dichlorophenyl)ethanol include exploring its potential in new therapeutic areas, developing more sustainable production methods, and investigating novel derivatives with enhanced properties. The compound's structural features make it a promising candidate for further chemical innovation, particularly in targeted drug delivery systems and specialty material applications.